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Disclaimer: A specific Safety Data Sheet (SDS) for Tridecanoic acid-d9 was not located during
the literature search. The following safety information is based on the available data for the
non-deuterated form, Tridecanoic acid. It is a common practice to assume that the safety profile
of a deuterated compound is comparable to its non-deuterated counterpart. This assumption is
rooted in the understanding that deuteration—the substitution of hydrogen with its heavier
isotope, deuterium—typically does not significantly alter the toxicological properties of a
molecule. However, this has not been experimentally verified for this specific compound.
Researchers and drug development professionals are advised to handle Tridecanoic acid-d9
with the same precautions as Tridecanoic acid and should consult the supplier for the most
specific and up-to-date safety information.

This technical guide provides a comprehensive overview of the safety data for Tridecanoic
acid, intended for an audience of researchers, scientists, and professionals in drug
development. The information has been compiled and synthesized from various safety data
sheets and chemical databases.

Substance Identification and Physicochemical
Properties

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15558899#bc-rfq
https://www.benchchem.com/product/b15558899/docs?utm_src=pdf-body#safety-data-sheet-for-tridecanoic-acid-d9-an-in-depth-technical-guide
https://www.benchchem.com/product/b15558899/docs?utm_src=pdf-body#safety-data-sheet-for-tridecanoic-acid-d9-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558899?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

This section provides key identifiers and a summary of the physical and chemical properties of

Tridecanoic acid.

Table 1: Substance Identification

Identifier

Value

Chemical Name

Tridecanoic acid

Synonyms n-Tridecoic acid, Tridecylic acid[1][2][3]
CAS Number 638-53-9[1][2][3][4]
EC Number 211-341-1[4][5][6]

Molecular Formula

C13H2602[1][2]

Molecular Weight 214.34 g/mol [1][2][4]
RTECS Number YD3850000[5]
Table 2: Physical and Chemical Properties
Property Value
Appearance White to off-white solid (crystals, flakes, or
powder)[4]
Melting Point 41-42 °C (literature)[4]
Boiling Point 236 °C at 100 mmHg (literature)[4][7]
Flash Point 113 °C (235.4 °F) - closed cup[7][8]
Solubility Soluble in water[9]
Density 0.41 g/cm?3 at 20 °C[9]

Hazard Identification and GHS Classification

Tridecanoic acid is classified as an irritant according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).
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Table 3: GHS Hazard Classification

Hazard Class Hazard Category

Hazard Statement

Skin Corrosion/Irritation Category 2

H315: Causes skin irritation[8]
[91[10]

Serious Eye Damage/Eye
o Category 2A
Irritation

H319: Causes serious eye
irritation[8][9][10]

Specific Target Organ Toxicity Category 3 (Respiratory
(Single Exposure) system)

H335: May cause respiratory
irritation[7][9]

Signal Word: Warning[7][10]
Hazard Pictogram:

e GHSO07 (Exclamation Mark)[6]

Experimental Protocols for Safety Assessment

While detailed, substance-specific experimental protocols for the safety assessment of

Tridecanoic acid are not explicitly provided in the reviewed safety data sheets, the

classifications for skin and eye irritation are typically determined using standardized

methodologies, such as those outlined by the Organisation for Economic Co-operation and

Development (OECD).

Generalized Workflow for Skin Irritation Assessment (Based on OECD Test Guideline 404)

The following diagram illustrates a generalized workflow for assessing the potential of a

chemical substance to cause skin irritation. This represents a typical experimental design that

would be used to generate the data found in a safety data sheet.
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Generalized Workflow for Skin Irritation Assessment

Preparation

Animal Preparation Test Substance Preparation
(e.g., Albino Rabbit) (0.5gor0.5mL)

Application

Apply substance to shaved skin
and cover with gauze patch

l

Exposure Period
(e.g., 4 hours)

Observation

Remove patch and wash skin

.

Observe and score skin reactions
(Erythema and Edema)
at 1, 24, 48, and 72 hours post-application

Evaluation

Calculate mean scores for each animal

:

Classify the substance based on scoring criteria
(e.qg., Irritant vs. Non-irritant)

Click to download full resolution via product page

Caption: A generalized workflow for in vivo skin irritation testing.
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First-Aid Measures

In the event of exposure to Tridecanoic acid, the following first-aid measures are

recommended.

Table 4: Recommended First-Aid Measures

Exposure Route

First-Aid Protocol

Inhalation

Move the individual to fresh air and ensure they
are comfortable for breathing. If the person feels
unwell, seek medical attention from a POISON
CENTER or physician.[10]

Skin Contact

Immediately wash the affected area with plenty
of water. If skin irritation develops or persists, it
is important to get medical advice.

Contaminated clothing should be removed and

laundered before reuse.[10]

Eye Contact

Rinse the eyes cautiously with water for several
minutes. If contact lenses are present and can
be easily removed, do so. Continue rinsing. If
eye irritation persists, seek medical advice or
attention.[10]

Ingestion

Rinse the mouth thoroughly with water. If the
person feels unwell, contact a POISON
CENTER or a doctor for guidance.[8]

The logical relationship of first-aid responses to different routes of exposure is depicted in the

diagram below.
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First-Aid Measures for Tridecanoic Acid Exposure

Exposure to
Tridecanoic Acid

Inhalation Skin Contact Eye Contact Ingestion
Imm&diate First-Aid Actions l
Move to Fresh Air Wash with Plenty of Water Rinse Eyes with Water ' Rinse Mouth

Subsequent Medical Attention

Seek Medical Advice
if symptoms persist or develop

Click to download full resolution via product page

Caption: A logical flow diagram of first-aid measures based on the route of exposure.

Handling and Storage Recommendations

e Handling: It is important to avoid contact with the skin and eyes. Measures should be taken
to prevent the formation of dust and aerosols. In areas where dust is generated, appropriate

exhaust ventilation should be provided.[11]

o Storage: The compound should be stored in a cool environment. The container must be kept
tightly closed and stored in a dry, well-ventilated area.[11]
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Toxicological Information

Detailed toxicological studies, such as LD50 values, were not consistently reported across the
various safety data sheets that were reviewed. The main toxicological concerns are related to
the irritant properties of the compound on the skin, eyes, and respiratory system. One source
indicated an intravenous LD50 of 130 mg/kg in mice, which was reported to cause convulsions.
[12]

Transport Information

Tridecanoic acid is generally not classified as a dangerous good for the purpose of transport.[9]
[10][11]

o UN Number: Not applicable.[10][13][14]

Conclusion

This technical guide has summarized the essential safety information for Tridecanoic acid,
which is being utilized as a proxy for Tridecanoic acid-d9 in the absence of specific data for
the deuterated form. The primary hazards associated with this compound are irritation to the
skin, eyes, and respiratory system. It is recommended that standard safe handling practices for
solid chemical compounds, including the use of appropriate personal protective equipment, be
followed. For the most detailed and lot-specific safety information, users must always refer to
the Safety Data Sheet provided by their supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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